BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Bromo-2-butoxy-5-methylphenylboronic Acid:
Structural Dynamics & Synthetic Utility

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

3-Bromo-2-butoxy-5-
Compound Name:
methylphenylboronic acid

CAS No.: 870718-03-9

Cat. No.: B1275836

Get Quote

\ J

CAS: 870718-03-9 | Formula: C11H1eBBrOs | M.W.: 286.96 g/mol [1][2]

Executive Summary

3-Bromo-2-butoxy-5-methylphenylboronic acid is a highly specialized organoboron building
block used primarily in the design of complex biaryl scaffolds for medicinal chemistry. Its value
lies in its trifunctional nature: it possesses a nucleophilic boronic acid moiety for Suzuki-
Miyaura coupling, an electrophilic bromine handle for subsequent functionalization, and a
steric-directing butoxy group that influences the conformational lock of the resulting biaryl
system. This guide details the structural rationale, synthesis protocols, and handling
requirements for maximizing the utility of this intermediate in drug discovery campaigns.

Structural Analysis & Electronic Properties

The molecule features a 1,2,3,5-substitution pattern on the phenyl ring, creating a dense steric
and electronic environment.
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Steric Crowding and Conformation

The 2-butoxy group is the structural pivot of this molecule. Flanked by the boronic acid at
position 1 and the bromine atom at position 3, the alkoxy chain is forced out of coplanarity with
the aromatic ring.

o Ortho-Effect: The steric bulk of the butoxy group prevents free rotation, often leading to
atropisomerism when coupled to bulky partners.

» Shielding: The C-B bond is sterically shielded by the adjacent oxygen lone pairs and the alkyl
chain, which can retard the rate of transmetalation in Suzuki couplings compared to
unhindered phenylboronic acids.

Electronic Effects

e Boronic Acid (C1): Acts as the Lewis acidic site. The adjacent oxygen (butoxy) donates
electron density into the ring (resonance), potentially destabilizing the C-B bond toward
protodeboronation but increasing the nucleophilicity of the aryl ring.

e Bromine (C3): Provides an inductive withdrawing effect (-1), which slightly acidifies the
boronic acid, potentially aiding in the formation of the boronate "ate” complex during the
transmetalation step.

o Methyl (C5): A weak electron donor that primarily serves to modulate lipophilicity (LogP) and
fill hydrophobic pockets in target proteins.

Synthetic Pathway

The synthesis of this molecule typically relies on the "Blocking Group Strategy" utilizing the
symmetry of a dibrominated precursor to ensure regioselectivity.

Validated Synthesis Protocol

The most robust route proceeds via the monolithiation of 1-butoxy-2,6-dibromo-4-
methylbenzene.

Step-by-Step Methodology:
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e Precursor Preparation: Alkylation of 2,6-dibromo-4-methylphenol with

-butyl bromide and
in DMF (
C, 4h).

 Lithium-Halogen Exchange (Critical Step):
o Solvent: Anhydrous THF (Must be dry;
ppm

).

o Temperature:

C (Cryogenic control is essential to prevent benzyne formation or scrambling).

o Reagent:
-Butyllithium (1.05 equiv).

o Mechanism:[3] The bulky tert-butyl or n-butyl lithium selectively attacks one of the
equivalent bromine atoms.

» Electrophilic Trapping:
o Addition of Triisopropyl borate (
) or Trimethyl borate. The bulky isopropyl ester is preferred to minimize double addition.
e Hydrolysis: Acidic workup (

) converts the boronate ester to the free boronic acid.

5 oy Alkylation 1-Butoxy-2,6-dibromo- Li-Halogen Exchange Boronation 3-Bromo-2-butoxy-
25ekicneganetbnenct > (n-BuBr, K2CO3) > i methylbenzene > (n-BuLi, -78°C) > B©iPY3) gl 5-methylphenylboronic acid
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Figure 1: Synthetic workflow utilizing symmetry breaking of the dibromo precursor.

Applications in Drug Discovery

This molecule functions as a Linchpin Intermediate for iterative cross-coupling.

Chemoselective Suzuki-Miyaura Coupling
The primary application is to couple the boronic acid moiety (
) with an external aryl halide (Ar-X), leaving the internal bromine intact.

o Selectivity Control: Since the molecule contains both a nucleophile (B) and an electrophile
(Br), self-polymerization is a risk.

o Solution: Use an aryl iodide or triflate as the coupling partner.[4] The oxidative addition of
Pd(0) to Ar-l is significantly faster than to the sterically hindered, electron-rich Ar-Br on the

boronic acid scaffold.

o Catalyst: Use ligand-controlled systems like Pd(dppf)Clz> or Pd(PPhs)4 which are less likely
to activate the hindered Ar-Br bond under mild conditions (

Q).

Iterative Library Synthesis

Once the first coupling is complete, the retained bromine atom serves as a handle for a second
diversification step (e.g., Buchwald-Hartwig amination or a second Suzuki coupling), allowing
for the rapid generation of SAR (Structure-Activity Relationship) libraries.

Data: Reactivity Profile
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Parameter Characteristic Implication for Protocol

) o Run couplings in biphasic
. Low in water; High in DCM, )
Solubility THE systems (Dioxane/Hz20) or
organic solvents.

Avoid prolonged heating in

Stability Prone to protodeboronation )
strong acid; store at 2-8°C.
Requires longer reaction times
or stronger bases (e.g.,
Reactivity Sterically hindered C-B bond
VS
).

Handling & Stability Protocols
Boroxine Formation

Like most boronic acids, this compound exists in equilibrium with its cyclic trimeric anhydride

(boroxine).
e Observation: NMR may show broadened peaks or multiple sets of signals.

o Reversal: The addition of water or the presence of base during the coupling reaction
hydrolyzes the boroxine back to the reactive monomeric species. Do not attempt to purify the
anhydride away; use the mixture as is.

Protodeboronation Risk

The electron-rich nature of the ring (due to the alkoxy group) makes the C-B bond susceptible

to cleavage by protons.
o Storage: Store under inert atmosphere (Argon) at

C.

e Reaction Conditions: Avoid acidic media. If using in a Suzuki coupling, ensure the pH

remains basic (
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) throughout the reaction to stabilize the boronate species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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